![molecular formula C14H15N3O4S B2755943 N-(5-methylisoxazol-3-yl)-5-oxo-4-(thiophen-2-ylmethyl)morpholine-3-carboxamide CAS No. 1421442-82-1](/img/structure/B2755943.png)
N-(5-methylisoxazol-3-yl)-5-oxo-4-(thiophen-2-ylmethyl)morpholine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-methylisoxazol-3-yl)-5-oxo-4-(thiophen-2-ylmethyl)morpholine-3-carboxamide is a small molecule with potential therapeutic applications. It is a member of the morpholine family of compounds and has been the subject of scientific research due to its interesting chemical properties and potential biological activity.
Scientific Research Applications
Synthesis and Antimicrobial Activity
Researchers have synthesized a series of compounds with potential antimicrobial properties. While the exact compound was not specifically mentioned, related structures, such as those involving morpholino groups and heterocyclic components, have been explored for their in vitro antibacterial and antifungal activities against various pathogens (Desai, Dodiya, & Shihora, 2011).
Novel Heterocyclic Compounds Synthesis
A study focused on synthesizing novel heterocyclic compounds derived from visnaginone and khellinone, which demonstrated significant anti-inflammatory and analgesic activities. These compounds, including morpholine derivatives, were found to inhibit cyclooxygenase enzymes and possess potential therapeutic applications (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Antipsychotic Potential
Another research direction involves the synthesis of heterocyclic carboxamides, exploring their potential as antipsychotic agents. The study synthesized various derivatives and evaluated their binding affinity to dopamine and serotonin receptors, indicating the importance of these structures in developing new therapeutic agents (Norman, Navas, Thompson, & Rigdon, 1996).
Antiobesity Activity
Diaryl dihydropyrazole-3-carboxamides were synthesized and tested for their antiobesity activity in animal models. The study highlights the potential of such compounds to serve as CB1 receptor antagonists, leading to appetite suppression and body weight reduction (Srivastava et al., 2007).
Orexin Receptor Antagonism
The disposition and metabolism of a novel orexin receptor antagonist, SB-649868, were explored, indicating the significance of such compounds in treating insomnia. The study detailed the metabolic pathways and the potential for further development of similar molecules (Renzulli, Nash, Wright, & Thomas, 2011).
properties
IUPAC Name |
N-(5-methyl-1,2-oxazol-3-yl)-5-oxo-4-(thiophen-2-ylmethyl)morpholine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O4S/c1-9-5-12(16-21-9)15-14(19)11-7-20-8-13(18)17(11)6-10-3-2-4-22-10/h2-5,11H,6-8H2,1H3,(H,15,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKJCIWSADMIYNP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NC(=O)C2COCC(=O)N2CC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.